Cas no 94602-20-7 (S-(2,4-Dimethylphenyl) ethanethioate)

• Product Name: S-(2,4-Dimethylphenyl) ethanethioate
• CAS No: 94602-20-7
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5667355
• PubChem ID: 91657119
• Update Time: 2026-03-11

S-(2,4-Dimethylphenyl) ethanethioate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18055737
• 94602-20-7
• A916427
• S-(2,4-Dimethylphenyl)ethanethioate
• S-(2,4-Dimethylphenyl) ethanethioate
• 2,4-Dimethylbenzenethiol, S-acetyl-
• S-2,4-Dimethylphenylthioacetate
• VOOIXSSVQSQNCC-UHFFFAOYSA-N
• Ethanethioic acid, S-(2,4-dimethylphenyl) ester

• MDL： MFCD15145705
• Inchi： 1S/C10H12OS/c1-7-4-5-10(8(2)6-7)12-9(3)11/h4-6H,1-3H3
• InChI Key： VOOIXSSVQSQNCC-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters